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Compound Focus: Gold tribromide

CAS No.: 10294-28-7

Cat. No.: S570179

Introduction to Gold Tribromide

Gold tribromide (AuBr3), also known as auric bromide, is an inorganic salt of gold that functions primarily
as a Lewis acid catalyst [1]. Its ability to accept electrons makes it particularly effective for activating
carbon-carbon multiple bonds toward nucleophilic attack, facilitating a wide range of organic
transformations [1] [2]. These notes summarize its key properties and catalytic applications for researchers in

chemical synthesis and drug development.

Fundamental Physicochemical Properties

Understanding the basic properties of AuBrs is crucial for its handling and application in reaction design.

Table 1: Fundamental Properties of Gold(III) Bromide [1] [2] [3]

Property Specification | Description
CAS Number 10294-28-7
Molecular Formula AuBrs (typically exists as a dimer, AuzBre)
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Property

Molar Mass

Appearance

Melting/Decomposition
Point

Solubility

Hygroscopicity

Storage

Specification / Description

436.69 g-mol—1

Dark red to black crystalline solid or powder

~160 °C (decomposes)

Slightly soluble in water and ethanol [1]. Often used in organic solvents
under anhydrous conditions.

Hygroscopic (moisture-sensitive) [4]

Store under inert gas (nitrogen or argon) at 2—8 °C; protect from light [4].

Catalytic Applications and Representative Protocols

Gold tribromide catalyzes various cyclization and coupling reactions. Below are two cited examples with

proposed experimental methodologies based on the literature.

3.1. Catalysis of Diels-Alder Reaction

AuBr3 can catalyze the Diels-Alder reaction between an enynal unit and carbonyl compounds to form six-

membered cyclic compounds [2] [5].

Proposed Experimental Protocol:

¢ Reaction Setup: Conduct the reaction under an inert atmosphere (e.g., N2 or Ar) in an oven-dried

glassware.

e Catalyst Loading: Add Gold(lll) bromide (typically 1-5 mol%) to the reaction vessel.

¢ Reaction Procedure: Dissolve the enynal and diene (carbonyl compound) in a suitable anhydrous
solvent (e.g., dichloromethane, DCM). Add this solution to the catalyst. Stir the reaction mixture at the
specified temperature (often room temperature or elevated) and monitor by TLC or LC-MS until

completion.

e Work-up: Upon completion, the reaction can be quenched with a saturated aqueous solution of
sodium thiosulfate or a mild base. The product can be extracted with an organic solvent (e.g., DCM),
and the combined organic layers dried over anhydrous MgSOa4 or Na2SO0Oa.

© 2026 Smolecule. All rights reserved. 2/8 Tech Support


https://www.softschools.com/formulas/chemistry/gold_iii_bromide%20_formula/439/
https://www.chemicalbook.com/ProductChemicalPropertiesCB7173020_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB7173020_EN.htm
https://www.smolecule.com/products/s570179?utm_src=pdf-body
https://en.m.wikipedia.org/wiki/Gold_tribromide
https://www.fishersci.ca/shop/products/gold-iii-bromide-99/p-7024584
https://www.smolecule.com/products/s570179?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

e Purification: Concentrate the organic layer under reduced pressure and purify the crude product by
flash column chromatography.

The following diagram illustrates the general workflow for this AuBr3-catalyzed reaction:
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3.2. Nucleophilic Substitution of Propargylic Alcohols

In this reaction, AuBr3 acts as an alcohol-activating agent (Lewis acid) to facilitate the nucleophilic

substitution of propargylic alcohols, enabling functionalization of the alkyne backbone [2] [5].

Proposed Experimental Protocol:

¢ Reaction Setup: Perform all operations under an inert atmosphere using anhydrous solvents.

e Catalyst Activation: Charge the reaction vessel with Gold(lll) bromide (1-10 mol%) and a suitable
solvent (e.g., toluene, acetonitrile).

e Substrate Addition: Add the propargylic alcohol substrate to the catalyst solution. The Lewis acid
coordinates to the hydroxyl group, activating it.

¢ Nucleophile Addition: Introduce the nucleophile (e.g., a carbon nucleophile, heteroatom
nucleophile). Stir the reaction mixture at the required temperature (room temperature or heated).

e Reaction Monitoring: Monitor the reaction by TLC or LC-MS.

e Work-up and Purification: Quench the reaction with water or a mild base. Extract the product with
an organic solvent, dry the combined organic layers, concentrate, and purify by chromatography.

Safety and Handling Protocols

Gold tribromide requires careful handling due to its hazardous nature.

Table 2: Safety Overview and Handling Requirements [3] [5] [4]

Aspect Specifications
GHS Hazard C (Corrosive)
Codes

Hazard Statements H314: Causes severe skin burns and eye damage.

Safety Statements  P260, P264, P280, P301+P330+P331, P305+P351+P338, P310 (e.g., Do not
breathe dust, Wear protective gloves, IF IN EYES: Rinse cautiously with water
for several minutes, Immediately call a POISON CENTER or doctor)

Personal Eyeshields, faceshields, gloves, and Type P3 (EN 143) respirator cartridges are
Protective recommended.
Equipment (PPE)
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Aspect Specifications

Transport UN 3260, Corrosive solid, acidic, inorganic, n.o.s., Packing Group Il [5].

Troubleshooting and Practical Considerations

e Moisture Sensitivity: AuBrs is hygroscopic and moisture-sensitive. Always use it under anhydrous
conditions to prevent decomposition and loss of catalytic activity [4].

e Decomposition: The compound decomposes around 160°C and may also decompose upon contact
with glycerol or other reducing agents [1] [4]. Stability under recommended storage conditions is
limited.

¢ Incompatibilities: It is incompatible with strong oxidizing agents and bases [5].

e Catalyst Deactivation: If reaction yields decrease, ensure the catalyst has been stored properly and
that the reaction system is free of moisture and impurities that could poison the Lewis acid sites.

Other Notable Applications

Beyond its use as a catalyst, AuBr3 serves other functions in research:

e Precursor for Materials: It is a starting material for synthesizing gold nanoparticles, perovskite
nanocrystals, and other organogold compounds [3].

¢ Analytical Testing: A solution of AuBrs in NaOH can be used as a colorimetric test for ketamine,
producing a characteristic purple color [2] [5].
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Important Note for the Researcher

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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